Cas no 2171875-04-8 (methyl 3-(2-hydroxypropan-2-yl)thiane-3-carboxylate)

Methyl 3-(2-hydroxypropan-2-yl)thiane-3-carboxylate is a sulfur-containing heterocyclic compound featuring a thiane ring substituted with a carboxylate ester and a tertiary hydroxyl group. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the construction of complex molecules in pharmaceutical and agrochemical applications. The presence of both ester and hydroxyl functionalities allows for further derivatization, enabling selective modifications. Its stability under standard conditions and compatibility with a range of reaction conditions enhance its utility in multi-step synthetic routes. The compound's balanced polarity also facilitates purification and handling in laboratory settings.
methyl 3-(2-hydroxypropan-2-yl)thiane-3-carboxylate structure
2171875-04-8 structure
Product Name:methyl 3-(2-hydroxypropan-2-yl)thiane-3-carboxylate
CAS No:2171875-04-8
MF:C10H18O3S
MW:218.313122272491
CID:5937245
PubChem ID:165588995
Update Time:2025-10-23

methyl 3-(2-hydroxypropan-2-yl)thiane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(2-hydroxypropan-2-yl)thiane-3-carboxylate
    • 2171875-04-8
    • EN300-1632121
    • Inchi: 1S/C10H18O3S/c1-9(2,12)10(8(11)13-3)5-4-6-14-7-10/h12H,4-7H2,1-3H3
    • InChI Key: MGZKJQJQQXSNOF-UHFFFAOYSA-N
    • SMILES: S1CCCC(C(=O)OC)(C1)C(C)(C)O

Computed Properties

  • Exact Mass: 218.09766561g/mol
  • Monoisotopic Mass: 218.09766561g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 71.8Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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methyl 3-(2-hydroxypropan-2-yl)thiane-3-carboxylate Related Literature

Additional information on methyl 3-(2-hydroxypropan-2-yl)thiane-3-carboxylate

Introduction to Methyl 3-(2-Hydroxypropan-2-yl)Thiane-3-Carboxylate (CAS No. 2171875-04-8)

Methyl 3-(2-hydroxypropan-2-yl)thiane-3-carboxylate, identified by the CAS registry number 2171875-04-8, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of thiane derivatives, which are known for their unique chemical properties and potential uses in fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this compound comprises a thiane ring, a hydroxyl group, and a methyl ester group, making it a versatile molecule with diverse functional groups that can be exploited for various purposes.

The synthesis of methyl 3-(2-hydroxypropan-2-yl)thiane-3-carboxylate typically involves multi-step organic reactions, often utilizing advanced catalytic systems to achieve high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched versions of this compound, which are particularly valuable in drug discovery and development. The ability to control stereochemistry during synthesis is crucial for optimizing the pharmacokinetic properties of this compound.

One of the most promising applications of methyl 3-(2-hydroxypropan-2-yl)thiane-3-carboxylate lies in its potential as a precursor for bioactive molecules. Researchers have explored its role in the development of novel antibiotics, where its unique structure allows for interactions with bacterial targets that are not easily accessible by conventional antibiotics. Additionally, this compound has shown promise in the field of cancer therapy, where it has been investigated as a component of targeted drug delivery systems.

In recent studies, the use of methyl 3-(2-hydroxypropan-2-yl)thiane-3-carboxylate as a building block for advanced materials has gained traction. Its ability to form stable polymers under specific conditions makes it a candidate for use in biodegradable plastics and other eco-friendly materials. This aligns with the growing demand for sustainable solutions in the materials science industry.

The toxicological profile of methyl 3-(2-hydroxypropan-2-yl)thiane-3-carboxylate has also been extensively studied. According to recent research, this compound exhibits low toxicity in acute exposure studies, which is advantageous for its use in consumer products and pharmaceutical formulations. However, long-term exposure studies are still underway to fully understand its safety profile.

In conclusion, methyl 3-(2-hydroxypropan-2-yl)thiane-3-carboxylate (CAS No. 2171875-04-8) is a multifaceted compound with applications spanning multiple disciplines. Its versatile structure and favorable chemical properties make it an attractive target for researchers and industry professionals alike. As ongoing studies continue to uncover new uses and optimizations for this compound, its role in advancing science and technology is expected to grow significantly.

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